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Compound of Interest

1,3-dicyclopropyl-1H-pyrazol-4-
Compound Name:
amine

Cat. No.: B13576588

Get Quote

Introduction & Scientific Significance

1,3-dicyclopropyl-1H-pyrazol-4-amine represents a critical scaffold in kinase inhibitor design.

The pyrazole-4-amine motif is a "privileged structure” known to interact with the ATP-binding
hinge region of protein kinases.

e Mechanistic Role: The exocyclic amine (position 4) typically acts as a hydrogen bond donor
to the hinge region backbone carbonyl, while the pyrazole nitrogen (position 2) acts as a
hydrogen bond acceptor from the hinge backbone amide.

 Structural Significance: The two cyclopropyl groups (positions 1 and 3) serve as hydrophobic
probes. The N1-cyclopropyl group often orients towards the solvent-exposed region or the
ribose pocket, while the C3-cyclopropyl group probes the "gatekeeper" region or the back
cleft.

o Application: This molecule is primarily assayed to:

o Validate Hinge Binding: Confirm binding orientation via biophysical methods (SPR/NMR).
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o Determine Ligand Efficiency (LE): Assess binding affinity relative to molecular weight
(Fragment Screening).

o Assess Metabolic Liability: Amines are susceptible to N-oxidation; this fragment serves as
a baseline for metabolic stability optimization.

Pre-Assay Physicochemical Profiling

Objective: Ensure the compound is soluble and stable at the high concentrations (100 uM — 1
mM) required for fragment screening.

Protocol A: Kinetic Solubility in PBS/DMSO

Fragment assays require high concentrations. Precipitation leads to false positives
(aggregators).

Materials:

Test Compound: 1,3-dicyclopropyl-1H-pyrazol-4-amine (Solid).

Vehicle: DMSO (LC-MS Grade).

Buffer: PBS, pH 7.4.

Detection: UV-Vis Spectrophotometer or Nephelometer.
Workflow:

o Stock Prep: Dissolve solid compound in 100% DMSO to reach 100 mM. Vortex for 2
minutes. Sonicate if necessary.

 Dilution Series: Prepare intermediate dilutions in DMSO.

e Aqgueous Spike: Spike 5 pL of DMSO stock into 195 pL PBS (Final DMSO = 2.5%) in a 96-
well UV-transparent plate.

o Target Concentrations: 500 puM, 250 uM, 125 uM, 62.5 pM.

¢ Incubation: Shake at 500 rpm for 2 hours at 25°C.
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e Readout: Measure Absorbance at 620 nm (turbidity) or UV max (280-320 nm).

o Validation: If

, solubility limit is reached.

Data Output Format:

Concentration (uM) OD 620nm (Turbidity) Soluble? (Yes/No)
500 0.045 No (Precipitate)
250 0.005 Yes

| 125 | 0.002 | Yes |

Biophysical Assay: Surface Plasmon Resonance
(SPR)

Objective: Quantify the binding affinity (

) and kinetics (

) of the fragment to a target kinase (e.g., JAK2 or Aurora A). Why SPR? Standard enzymatic
assays (IC50) are often insufficiently sensitive for small fragments with weak affinity (

).
Protocol B: SPR Direct Binding Assay (Biacore/Sierra)

Reagents:

e Ligand: Biotinylated JAK2 Kinase Domain (JH1).

e Analyte: 1,3-dicyclopropyl-1H-pyrazol-4-amine.

e Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NacCl, 0.05% P20, pH 7.4) + 2% DMSO.

Step-by-Step Procedure:
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o Chip Preparation: Use a Streptavidin (SA) sensor chip. Condition with 1M NaCl/50mM
NaOH.

» Immobilization: Inject Biotin-JAK2 (10 pg/mL) to achieve a capture level of ~2000-3000 RU
(high density needed for small molecules).

» Solvent Correction: Perform a DMSO calibration curve (1.5% to 2.5%) to correct for bulk
refractive index changes.

e Analyte Injection (Single Cycle Kinetics):

o

Prepare a 2-fold dilution series of the amine: 0, 15.6, 31.2, 62.5, 125, 250 uM.

[¢]

Note: Ensure DMSO is matched exactly to running buffer (2%).

Contact Time: 60 seconds.

[¢]

Dissociation Time: 120 seconds.

[e]

o

Flow Rate: 30 pL/min.

e Regeneration: Usually not required for fragments (fast off-rate). If needed, use mild acidic
pulse (10s of 10mM Glycine pH 9.5).

Data Analysis:
e Fitdatato a 1:1 Langmuir Binding Model.
e Calculate

(Equilibrium dissociation constant).

¢ Self-Validation Check: The theoretical

should match observed

Visualizing the SPR Logic:
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Click to download full resolution via product page

Caption: Workflow for Surface Plasmon Resonance (SPR) screening of pyrazole-amine
fragments against kinase targets.

Biochemical Assay: ADP-Glo™ Kinase Assay

Objective: Confirm that binding leads to functional inhibition of kinase activity. Context: While
fragments have weak potency, an IC50 curve establishes the "starting point" for medicinal
chemistry optimization.

Protocol C: ADP-Glo Inhibition Assay

Mechanism: Measures ADP formed from a kinase reaction; ADP is converted to ATP, which is
quantified by luciferase/luciferin.

Materials:

Enzyme: JAK2 (Promega or Carna).

Substrate: Poly(Glu, Tyr) 4:1 peptide.

ATP: Ultra-pure (at

concentration, typically 10 uM).

Reagent: ADP-Glo™ Kinase Assay Kit (Promega).
Procedure:

o Compound Prep: Acoustic dispense (Echo) or serial dilute 1,3-dicyclopropyl-1H-pyrazol-4-
amine into 384-well white plates.
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o Top Concentration: 1 mM (High concentration is mandatory for fragments).

e Enzyme Reaction:

o Add 2 pL Kinase Working Reagent (JAK2).

o Add 2 puL Substrate/ATP Mix.

o Incubate for 60 minutes at Room Temperature (RT).

o ADP-Glo Reaction:

o Add 4 pL ADP-Glo™ Reagent (Terminates kinase rxn, depletes remaining ATP).

o Incubate 40 mins at RT.

o Detection:

o Add 8 uL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light).

o Incubate 30 mins at RT.

o Read Luminescence (RLU).

Data Presentation: Normalize RLU to controls:

e 0% Inhibition: DMSO only + Enzyme + Substrate.

e 100% Inhibition: No Enzyme (or Staurosporine).

Compound IC50 (pM) Hill Slope Interpretation

Ruxaolitinib (Control) 0.003 -1.1 Potent Inhibitor

1,3-dicyclopropyl-1H- Weak Binder
yelop .py > 150 N/A

pyrazol-4-amine (Fragment)

Note: A weak IC50 is expected. If IC50 < 10 uM, check for aggregation (promiscuous
inhibition).
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In Vitro Metabolic Stability (Microsomal Stability)

Objective: Determine if the amine group is a "metabolic soft spot" (e.g., N-oxidation or
glucuronidation) before elaborating the fragment.

Protocol D: Liver Microsome Incubation

Reagents:

e Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).
 NADPH Regenerating System.

e Internal Standard (e.g., Tolbutamide).

Workflow:

Pre-incubation: Mix Fragment (1 uM final) with HLM in Phosphate Buffer (pH 7.4). Warm to
37°C for 5 mins.

Initiation: Add NADPH to start reaction.

Sampling: Aliquot att = 0, 15, 30, 60 mins.

Quenching: Add ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS (MRM mode).
o Monitor: Parent ion depletion and appearance of +16 Da peak (N-oxide).
References

o Structure-Based Design

o Lin, Q., et al. (2009).[1] "Enantioselective Synthesis of Janus Kinase Inhibitor INCB018424
via an Organocatalytic Aza-Michael Reaction." Organic Letters. Link

o Relevance: Establishes the pyrazole-amine as the core pharmacophore for JAK inhibitors.
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» Biophysical Screening (SPR)

o Giannetti, A. M. (2011). "From experimental design to validated hits: a comprehensive
guide to SPR-based fragment screening.” Methods in Enzymology. Link

o Relevance: The industry-standard protocol for screening low-affinity fragments like the
subject molecule.

o Kinase Assay Methodology

o Zegzouti, H., et al. (2009). "ADP-Glo: A Bioluminescent and Homogeneous ADP
Monitoring Assay for Kinases." Assay and Drug Development Technologies. Link

o Relevance: Primary method for validating enzym
o Fragment-Based Drug Discovery (General)

o Erlanson, D. A., et al. (2016). "Fragment-to-Lead Medicinal Chemistry Publications in
2015." Journal of Medicinal Chemistry. Link

o Relevance: Contextualizes the use of pyrazole fragments in lead gener

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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